Ilicic acid
Overview
Description
Ilicic acid is a eudesmane sesquiterpenoid.
Ilicic acid is a natural product found in Laggera crispata, Dittrichia, and other organisms with data available.
Scientific Research Applications
Bioactive Compound Synthesis
Ilicic acid serves as a vital starting material for synthesizing bioactive compounds like α- and β-eudesmol, which exhibit significant antiangiogenic and anti-Alzheimer properties. The efficient extraction and transformation of ilicic acid into these compounds highlight its role in the development of potentially therapeutic agents (Barrero et al., 2009).
Allelochemical Effects
In ecological studies, ilicic acid demonstrates allelochemical effects on larvae of certain species like Tribolium castaneum. The substance can significantly affect the development stages and even cause morphological deformities, indicating its potential use in controlling pest populations or studying insect development (García et al., 2004).
Anti-inflammatory Activity
Ilicic acid, along with other sesquiterpenoids from Inula viscosa, has been researched for its anti-inflammatory activities. It affects cell degranulation and leukotriene biosynthesis, which are crucial in the inflammatory process. This indicates potential therapeutic applications in treating inflammation-related conditions (Hernández et al., 2001).
Antifungal and Antibacterial Properties
Ilicic acid derivatives, such as ilicicolinic acids, exhibit antibacterial activity, suggesting their potential use in developing new antibacterial agents. Moreover, the synthesis of ilicicolin H and its analogs highlight ilicic acid's role in creating antifungal agents, crucial in tackling fungal infections (Nirma et al., 2015).
Phytotoxic Activity
Studies have indicated that ilicic acid possesses selective phytotoxic activity, affecting the growth of certain plant species. This selective inhibition property could be instrumental in agricultural research, potentially leading to the development of natural herbicides or growth regulators (Abu Irmaileh et al., 2015).
Insect Repellent Properties
Ilicic acid and its derivatives have shown significant repellent activity against certain termite species. This property is valuable in developing eco-friendly and efficient insect repellents, contributing to integrated pest management strategies (Watanabe et al., 2005).
properties
Product Name |
Ilicic acid |
|---|---|
Molecular Formula |
C15H24O3 |
Molecular Weight |
252.35 g/mol |
IUPAC Name |
2-[(2R,4aR,8R,8aR)-8-hydroxy-4a,8-dimethyl-1,2,3,4,5,6,7,8a-octahydronaphthalen-2-yl]prop-2-enoic acid |
InChI |
InChI=1S/C15H24O3/c1-10(13(16)17)11-5-8-14(2)6-4-7-15(3,18)12(14)9-11/h11-12,18H,1,4-9H2,2-3H3,(H,16,17)/t11-,12-,14-,15-/m1/s1 |
InChI Key |
FXKCXGBBUBCRPU-QHSBEEBCSA-N |
Isomeric SMILES |
C[C@]12CCC[C@@]([C@@H]1C[C@@H](CC2)C(=C)C(=O)O)(C)O |
SMILES |
CC12CCCC(C1CC(CC2)C(=C)C(=O)O)(C)O |
Canonical SMILES |
CC12CCCC(C1CC(CC2)C(=C)C(=O)O)(C)O |
synonyms |
ilicic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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